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Compound of Interest

Compound Name: Reproterol

Cat. No.: B133377 Get Quote

Essential Safety and Handling Guide for Reproterol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Reproterol. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: Reproterol

CAS Number: 54063-54-6

Molecular Formula: C18H23N5O5[1]

Molecular Weight: 389.41 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
Reproterol requires careful handling due to its potential hazards. One safety data sheet (SDS)

classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects[2].

Another SDS, however, classifies it as not a hazardous substance or mixture[3]. Given this

conflicting information, it is prudent to handle Reproterol with a comprehensive set of personal

protective equipment.
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Summary of Recommended Personal Protective Equipment (PPE)

Exposure Route Recommended PPE Rationale

Inhalation Suitable Respirator
To prevent inhalation of dust or

aerosols[2][3].

Skin Contact
Protective Gloves, Impervious

Clothing/Lab Coat
To prevent skin contact[2][3].

Eye Contact
Safety Goggles with Side-

Shields

To protect eyes from splashes

or dust[2][3].

Ingestion
Do not eat, drink, or smoke in

the work area.

To prevent accidental

ingestion. Reproterol is harmful

if swallowed[2].

Operational Plan for Handling Reproterol
A systematic approach to handling Reproterol is essential for safety. The following step-by-

step procedure outlines the process from preparation to post-handling cleanup.

Pre-Handling Preparations
Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood[2]. An accessible safety shower and eye wash station must be

available[2][3].

PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of holes

and safety goggles are clean.

Review Safety Data Sheet (SDS): Always review the SDS for the specific batch of

Reproterol being used.

Prepare Materials: Have all necessary equipment and reagents ready to minimize movement

and potential for spills.

Handling Procedure
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Don PPE: Put on all required PPE as outlined in the table above.

Weighing and Transfer: Conduct any weighing or transfer of solid Reproterol within a fume

hood to contain any dust.

Solution Preparation: When preparing solutions, add Reproterol to the solvent slowly to

avoid splashing.

Avoid Contamination: Use dedicated spatulas and glassware. Do not return unused material

to the original container.

Immediate Cleanup: In case of a spill, follow the emergency procedures outlined in the SDS.

Generally, this involves absorbing liquids with an inert material and decontaminating

surfaces[3].

Post-Handling Procedures
Decontamination: Wipe down the work area and any equipment used with an appropriate

solvent (e.g., alcohol) to remove any residual Reproterol[3].

Waste Disposal: Dispose of all contaminated materials, including gloves, weighing papers,

and empty containers, in a designated hazardous waste container[2].

PPE Removal: Remove PPE in the correct order to avoid self-contamination (gloves first,

then goggles, then lab coat).

Personal Hygiene: Wash hands thoroughly with soap and water after handling Reproterol,
even if gloves were worn[2].

Disposal Plan for Reproterol
Proper disposal of Reproterol and its associated waste is critical to prevent environmental

contamination, particularly given its high toxicity to aquatic life[2].

Segregation of Waste
Collect all Reproterol-contaminated waste, including unused product, contaminated PPE,

and cleaning materials, in a clearly labeled, sealed container.
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Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Disposal Method
Reproterol waste must be disposed of through an approved hazardous waste disposal

plant[2].

Consult your institution's EHS office for specific procedures and to arrange for pickup by a

licensed hazardous waste contractor.

Incineration in a facility with an afterburner and scrubber is a common method for destroying

pharmaceutical waste[4].

Never dispose of Reproterol down the drain or in the regular trash[2][3].

Disposal of Inhaler Products
For Reproterol in metered-dose inhalers, special disposal considerations apply due to the

pressurized canister.

Do not puncture or incinerate the inhaler canister[5].

Check for local take-back programs at pharmacies or hazardous waste collection sites[6].

If no take-back program is available, consult your local trash and recycling facility for

guidance on how to dispose of aerosol products[5][6].
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Caption: Workflow for the safe handling and disposal of Reproterol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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